- 2-Hexylthio-β,γ-CH2-ATP is an Effective and Selective NTPDase2 Inhibitor, Journal of Medicinal Chemistry, 2014, 57(14), 5919-5934
Cas no 13484-65-6 (5'-Adenylic acid, N,N-dimethyl-)
13484-65-6 structure
Product Name:5'-Adenylic acid, N,N-dimethyl-
CAS No:13484-65-6
MF:C12H18N5O7P
MW:375.274383068085
CID:1243370
PubChem ID:44199361
Update Time:2025-04-20
5'-Adenylic acid, N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 5'-Adenylic acid, N,N-dimethyl-
- [(2R,3S,4R,5R)-5-[6-(dimethylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
- ((2R,3S,4R,5R)-5-(6-(Dimethylamino)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
- {[(2R,3S,4R,5R)-5-[6-(dimethylamino)-9H-purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
- N(6),N(6)-dimethyl-AMP
- N(6)-dimethyl AMP
- N(6),N(6)-Dimethyl-[5']adenylsaeure
- CHEBI:43986
- CHEMBL1234197
- 13484-65-6
- N,N-dimethyladenosine 5'-(dihydrogen phosphate)
- N(6)-dimethyl-AMP
- N(6),N(6)-dimethyl-[5']adenylic acid
- 6N-DIMETHYLADENOSINE-5'-MONOPHOSHATE
- DTXSID60657832
- Epitope ID:140949
- Q27120537
-
- Inchi: 1S/C12H18N5O7P/c1-16(2)10-7-11(14-4-13-10)17(5-15-7)12-9(19)8(18)6(24-12)3-23-25(20,21)22/h4-6,8-9,12,18-19H,3H2,1-2H3,(H2,20,21,22)/t6-,8-,9-,12-/m1/s1
- InChI Key: OWRDTHWSVNWFAZ-WOUKDFQISA-N
- SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=NC=NC2=3)N(C)C)O1)O)O
Computed Properties
- Exact Mass: 320.11163
- Monoisotopic Mass: 375.09438493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 163Ų
Experimental Properties
- PSA: 6.48
5'-Adenylic acid, N,N-dimethyl- Production Method
Production Method 1
Reaction Conditions
1.1S:EtOH, 16 h, 100°C
2.1R:POCl3, 2 h, -15°C
2.2R:R:t-BuNH2, 6 min, -10°C
2.3R:Et4N+ •Br-, S:H2O, 45 min, rt
2.1R:POCl3, 2 h, -15°C
2.2R:R:t-BuNH2, 6 min, -10°C
2.3R:Et4N+ •Br-, S:H2O, 45 min, rt
Reference
5'-Adenylic acid, N,N-dimethyl- Raw materials
5'-Adenylic acid, N,N-dimethyl- Preparation Products
5'-Adenylic acid, N,N-dimethyl- Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates
13484-65-6 (5'-Adenylic acid, N,N-dimethyl-) Related Products
- 653-63-4(2’-Deoxyadenosine 5’Monophosphate)
- 60-92-4(Cyclic AMP)
- 61-19-8(Adenosine monophosphate)
- 18422-05-4(Adenosine 5'-monophosphate monohydrate)
- 1053-73-2(3'-Adenylic acid,5'-(dihydrogen phosphate))
- 29984-33-6(9-(b-D-Arabinofuranosyl)adenine 5'-monophosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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